![molecular formula C21H19NO2S B5700947 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide](/img/structure/B5700947.png)
2-(benzylthio)-N-(4-phenoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-N-(4-phenoxyphenyl)acetamide, also known as BPPA, is a chemical compound that has been widely studied in scientific research. It is a member of the thioacetamide family, which has been shown to have various biological activities. BPPA has been found to exhibit potent anticancer properties, making it a promising candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of the Akt signaling pathway. Akt is a protein kinase that is involved in cell survival and proliferation, and its activation has been implicated in the development and progression of cancer. This compound has been shown to inhibit Akt phosphorylation, leading to the induction of apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce the expression of pro-apoptotic proteins such as Bax and Bad, while inhibiting the expression of anti-apoptotic proteins such as Bcl-2. This compound has also been found to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide in lab experiments is its potent anticancer activity, which makes it a useful tool for studying cancer biology and developing new cancer therapies. However, one limitation is that this compound has not been extensively studied in vivo, so its efficacy and safety in animal models is not well understood.
Future Directions
There are several future directions for research on 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide. One area of interest is the development of new cancer therapies based on this compound and other thioacetamide compounds. Another area of interest is the study of the mechanism of action of this compound, which could lead to the identification of new targets for cancer therapy. Additionally, more research is needed to understand the safety and efficacy of this compound in animal models, which could pave the way for clinical trials in humans.
Synthesis Methods
2-(benzylthio)-N-(4-phenoxyphenyl)acetamide can be synthesized using a simple procedure that involves the reaction of 4-phenoxyphenylacetic acid with thionyl chloride, followed by reaction with benzyl mercaptan. The product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-(benzylthio)-N-(4-phenoxyphenyl)acetamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which makes it a promising candidate for the development of new cancer drugs. This compound has also been found to inhibit the growth of tumor cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent.
Properties
IUPAC Name |
2-benzylsulfanyl-N-(4-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO2S/c23-21(16-25-15-17-7-3-1-4-8-17)22-18-11-13-20(14-12-18)24-19-9-5-2-6-10-19/h1-14H,15-16H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZISTQGGUAEUNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.